Cas no 4645-15-2 (Cyclohexane,1,1'-oxybis-)

• Product Name: Cyclohexane,1,1'-oxybis-
• CAS No: 4645-15-2
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 329981
• PubChem ID: 20757
• Update Time: 2025-05-27

Cyclohexane,1,1'-oxybis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1,1'-oxybis-
• 1,1'-Oxybis(cyclohexane)
• cyclohexyloxycyclohexane
• Cyclohexyl ether
• Dicyclohexyl ether
• (Cyclohexyloxy)cyclohexane
• OCDXZFSOHJRGIL-UHFFFAOYSA-N
• Cyclohexane,1'-oxybis-
• EINECS 225-075-9
• AKOS015906653
• 4645-15-2
• NSC 17519
• DTXSID70196843
• NSC17519
• NS00031606
• (Cyclohexyloxy)cyclohexane #
• Cyclohexane, 1,1'-oxybis-
• SCHEMBL198177
• NSC-17519
• AM84999
• Oxydicyclohexane
• DTXCID10119334
• 1,1'-oxydicyclohexane
• G79121
• STL453770
• Cyclohexane, 1,1'oxybis (9CI)
• cyclohexyloxy-cyclohexane
• 1,1'-Oxybis[cyclohexane]
• Cyclohexane, 1,1'oxybis

• Inchi： 1S/C12H22O/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h11-12H,1-10H2
• InChI Key： OCDXZFSOHJRGIL-UHFFFAOYSA-N
• SMILES： O(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 182.16716
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.9227
• Melting Point: -36°C
• Boiling Point: 242.5°C (estimate)
• Refractive Index: 1.4741 (estimate)
• PSA: 9.23
• LogP: 3.66840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Cyclohexane,1,1'-oxybis-

Comprehensive Guide to Cyclohexane,1,1'-oxybis- (CAS No. 4645-15-2): Properties, Applications, and Industry Insights

Cyclohexane,1,1'-oxybis- (CAS No. 4645-15-2), also known as dicyclohexyl ether, is a versatile organic compound widely used in industrial and research applications. This compound belongs to the class of cyclic ethers, characterized by its unique molecular structure featuring two cyclohexyl groups linked by an oxygen atom. Its chemical stability, low volatility, and solubility in organic solvents make it a valuable intermediate in synthetic chemistry and material science.

In recent years, the demand for Cyclohexane,1,1'-oxybis- has surged due to its role in green chemistry initiatives. Researchers are exploring its potential as a bio-based solvent to replace traditional petroleum-derived alternatives, aligning with global sustainability trends. The compound's compatibility with polymer formulations and lubricant additives has also attracted attention in the manufacturing sector, particularly for high-performance materials.

The synthesis of Cyclohexane,1,1'-oxybis- typically involves the acid-catalyzed condensation of cyclohexanol, a process optimized for industrial-scale production. Advanced purification techniques, such as molecular distillation, ensure high purity grades (>99%) required for pharmaceutical and electronic applications. Analytical methods like GC-MS and HPLC are routinely employed for quality control, addressing growing industry concerns about chemical traceability and supply chain transparency.

One emerging application of CAS No. 4645-15-2 is in energy storage systems. Studies indicate its derivatives may enhance the thermal stability of lithium-ion battery electrolytes, a hot topic in electric vehicle (EV) technology forums. This connection to renewable energy solutions has significantly increased its visibility in scientific literature and patent filings since 2020.

From a regulatory perspective, dicyclohexyl ether complies with major chemical inventories including REACH and TSCA, facilitating its global trade. The compound's low ecotoxicity profile, as demonstrated in OECD-standard tests, makes it preferable for eco-friendly formulations—a key consideration for formulators seeking Safer Choice alternatives. Recent lifecycle assessment studies have further validated its environmental advantages over comparable ethers.

In the pharmaceutical industry, Cyclohexane,1,1'-oxybis- serves as a building block for chiral auxiliaries and drug delivery systems. Its ability to form stable complexes with active ingredients has been leveraged in controlled-release formulations, particularly for hydrophobic APIs. These applications are frequently discussed in drug development circles, especially regarding bioavailability enhancement strategies.

The material science community values this compound for its role in developing high-temperature resins and specialty coatings. When copolymerized with epoxies, it improves crosslink density while maintaining flexibility—a rare combination that addresses common material failure points in extreme environments. These properties are particularly relevant for aerospace and marine applications where durability is paramount.

Market analysts project steady growth for 4645-15-2 at a CAGR of 4.2% through 2028, driven by expanding applications in advanced manufacturing. Regional production hubs in Asia-Pacific are investing in continuous flow chemistry systems to meet this demand, reflecting broader industry shifts toward process intensification. These developments are closely monitored by stakeholders in the fine chemicals value chain.

For researchers working with Cyclohexane,1,1'-oxybis-, proper handling includes standard organic chemical precautions. While not classified as hazardous under GHS, recommendations include using chemical-resistant gloves and adequate ventilation—best practices that align with modern laboratory safety protocols. Material compatibility studies confirm its stability with common construction materials like stainless steel and PTFE.

Innovative uses continue to emerge, such as its incorporation into supramolecular gels for oil spill remediation—an application gaining traction in environmental technology circles. The compound's amphiphilic nature allows it to structure organic solvents effectively, demonstrating how traditional chemicals can find new purpose in addressing contemporary environmental challenges.